Cas no 709-63-7 (4’-(Trifluoromethyl)acetophenone)

• Product Name: 4’-(Trifluoromethyl)acetophenone
• CAS No: 709-63-7
• MF: C₉H₇F₃O
• MW: 188.146493196487
• MDL: MFCD00000401
• CID: 39694
• PubChem ID: 69731
• Update Time: 2025-04-18

4’-(Trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)ethanone
• 4'-(Trifluoromethyl)acetophenone
• 4-Acetylbenzotrifluoride
• 4-(Trifluoromethyl)acetophenone
• 1-(4-Trifluoromethyl-phenyl)-ethanone
• 1-[4-(trifluoromethyl)phenyl]ethanone
• 4-(Trifluoromethyl)acetophenon
• 4-(Trifluoromethyl)-acetophenone
• 4’-(Trifluoromethyl)
• 4’-(Trifluoromethyl)acetophenone
• C9H7F3O
• p-Trifluoromethylacetophenone
• 1-[4-(Trifluoromethyl)phenyl]ethan-1-one
• 4-Trifluoromethylacetophenone
• 4'-trifluoromethylacetophenone
• Ethanone, 1-[4-(trifluoromethyl)phenyl]-
• 1-(4-(Trifluoromethyl)phenyl)ethan-1-one
• 4'-(trifluoromethyl) acetophenone
• HHAISVSEJFEWBZ-UHFFFAOYSA-N
• 1-Acetyl-4-(trifluoromethyl)benzene
• 4′-(Trifluoromethyl)acetophenone
• EN300-30510
• 4-trifluoromethyl acetophenone
• NSC-88346
• 1(4-trifluoromethyl-phenyl)-ethanone
• NCIOpen2_001487
• InChI=1/C9H7F3O/c1-6(13)7-2-4-8(5-3-7)9(10,11)12/h2-5H,1H3
• 4-CF3-C6H4-COCH3
• HHAISVSEJFEWBZ-UHFFFAOYSA-
• NSC 88346
• NS00042471
• SCHEMBL72091
• 1-{4-(trifluoromethyl)phenyl}ethanone
• TZ2PGR8637
• NSC88346
• MFCD00000401
• T1784
• Z299693428
• 1-(4-(trifluoromethyl)phenyl)ethanone;4-(Trifluoromethyl)acetophenone
• 1-[4-(Trifluoromethyl)phenyl]ethanone #
• FT-0616906
• AC-804
• UNII-TZ2PGR8637
• Ethanone, 1-[4-trifluoromethylphenyl]-
• BP-10796
• 4'-(Trifluoromethyl)acetophenone, 98%
• CS-W007473
• A9325
• Q-101442
• 709-63-7
• 4`-(Trifluoromethyl)acetophenone
• J-513911
• 4-(trifluoromethyl) acetophenone
• DTXSID80221130
• AM20050528
• 1-(4-trifluoromethyl-phenyl)ethanone
• p-(Trifluoromethyl)acetophenone
• AAHLVJULVKHCLR-UHFFFAOYSA-N
• EINECS 211-913-0
• AKOS004909042
• FS-1031
• methyl-(4-trifluoromethylphenyl) ketone
• 4 inverted exclamation marka-(Trifluoromethyl)acetophenone
• 4\\'-(Trifluoromethyl)acetophenone
• DB-055471

• MDL： MFCD00000401
• Inchi： 1S/C9H7F3O/c1-6(13)7-2-4-8(5-3-7)9(10,11)12/h2-5H,1H3
• InChI Key： HHAISVSEJFEWBZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C)=O)=CC=1)(F)F
• BRN： 1870425

Computed Properties

• Exact Mass: 188.04500
• Monoisotopic Mass: 188.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White crystals.
• Density: 0.92
• Melting Point: 30-33 °C (lit.)
• Boiling Point: 79-80 °C/8 mmHg(lit.)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: 1.4604
• PSA: 17.07000
• LogP: 2.90800
• Solubility: Not determined

4’-(Trifluoromethyl)acetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39-S16
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R11; R36/37/38
• Safety Term：S16;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone